Cas no 115338-09-5 (b-D-Glucopyranoside, (3b,6a,16b,24S)-6,24,25-trihydroxy-3-(b-D-xylopyranosyloxy)-9,19-cyclolanostan-16-yl)

• Product Name: b-D-Glucopyranoside, (3b,6a,16b,24S)-6,24,25-trihydroxy-3-(b-D-xylopyranosyloxy)-9,19-cyclolanostan-16-yl
• CAS No: 115338-09-5
• MF: C₄₁H₇₀O₁₄
• MW: 786.98611497879
• CID: 195583
• Update Time: 2024-11-26

b-D-Glucopyranoside, (3b,6a,16b,24S)-6,24,25-trihydroxy-3-(b-D-xylopyranosyloxy)-9,19-cyclolanostan-16-yl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,6a,16b,24S)-6,24,25-trihydroxy-3-(b-D-xylopyranosyloxy)-9,19-cyclolanostan-16-yl
• CyclocanthosideD
• β-D-Glucopyranoside, (3β,6α,16β,24S)-6,24,25-trihydroxy-3-(β-D-xylopyranosyloxy)-9,19-cyclolanostan-16-yl

• Inchi： 1S/C41H70O14/c1-19(8-9-25(45)37(4,5)51)27-22(53-35-32(50)30(48)29(47)23(16-42)54-35)15-39(7)24-14-20(43)33-36(2,3)26(55-34-31(49)28(46)21(44)17-52-34)10-11-41(33)18-40(24,41)13-12-38(27,39)6/h19-35,42-51H,8-18H2,1-7H3
• InChI Key： PFJSVPFXGSIFAR-UHFFFAOYSA-N
• SMILES： CC(C1C2(C(C3C4(C5(CCC(C(C5C(O)C3)(C)C)OC3C(O)C(O)C(O)CO3)C4)CC2)(C)CC1OC1C(O)C(O)C(O)C(CO)O1)C)CCC(C(O)(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 55
• XLogP3: 3.429

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides